Cas no 639863-89-1 (2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid)
639863-89-1 structure
Product Name:2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid
CAS No:639863-89-1
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD11983271
CID:4656154
PubChem ID:20474283
Update Time:2024-10-28
2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4H-1,2,4-Triazol-4-yl)benzeneacetic acid
- (4-[1,2,4]Triazol-4-yl-phenyl)-acetic acid
- 2-[4-(4H-1,2,4-Triazol-4-yl)phenyl]acetic acid
- 4-(4H-1,2,4-Triazol-4-yl)phenylacetic acid
- 2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid
- 2-(4-(4H-1,2,4-Triazol-4-yl)phenyl)acetic acid
- 2-(4-(4H-1,2,4-Triazol-4-yl)phenyl)aceticacid
- CHEMBL5285365
- AKOS000299882
- STK694735
- SCHEMBL3943549
- VS-11007
- YSZC650
- E85236
- [4-(1,2,4-TRIAZOL-4-YL)PHENYL]ACETIC ACID
- Benzeneacetic acid, 4-(4H-1,2,4-triazol-4-yl)-
- 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]aceticacid
- 639863-89-1
- [4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid
- CS-0170739
- BDBM50408476
- 4-(1,2,4-Triazol-4-yl)phenylacetic acid
- 2-[4-(1,2,4-triazol-4-yl)phenyl]acetic acid
- 4-(1,2,4-triazol-4-yl)-phenylacetic acid
- BBL032129
- EN300-257345
-
- MDL： MFCD11983271
- Inchi： 1S/C10H9N3O2/c14-10(15)5-8-1-3-9(4-2-8)13-6-11-12-7-13/h1-4,6-7H,5H2,(H,14,15)
- InChI Key： FDMDQFRWRSOCPC-UHFFFAOYSA-N
- SMILES： N1(C=NN=C1)C1C=CC(=CC=1)CC(O)=O
Computed Properties
- Exact Mass: 203.069476538g/mol
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 68Ų
2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A859134-1g |
2-(4-(4H-1,2,4-Triazol-4-yl)phenyl)acetic acid |
639863-89-1 | 95% | 1g |
$147.0 | 2025-02-20 | |
| Chemenu | CM463489-250mg |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 97%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM463489-1g |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 97%+ | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241379-250mg |
2-(4-(4H-1,2,4-Triazol-4-yl)phenyl)aceticacid |
639863-89-1 | 98% | 250mg |
￥537.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241379-1g |
2-(4-(4H-1,2,4-Triazol-4-yl)phenyl)aceticacid |
639863-89-1 | 98% | 1g |
￥1351.00 | 2024-05-05 | |
| Enamine | EN300-257345-0.05g |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 95% | 0.05g |
$154.0 | 2024-06-18 | |
| Enamine | EN300-257345-0.1g |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 95% | 0.1g |
$230.0 | 2024-06-18 | |
| Enamine | EN300-257345-0.25g |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 95% | 0.25g |
$328.0 | 2024-06-18 | |
| Enamine | EN300-257345-0.5g |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 95% | 0.5g |
$517.0 | 2024-06-18 | |
| Enamine | EN300-257345-1.0g |
2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid |
639863-89-1 | 95% | 1.0g |
$663.0 | 2024-06-18 |
2-4-(4H-1,2,4-triazol-4-yl)phenylacetic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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